![molecular formula C5H8N2O2S B6251374 4-(ethanesulfonyl)-1H-pyrazole CAS No. 1707400-15-4](/img/no-structure.png)
4-(ethanesulfonyl)-1H-pyrazole
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Overview
Description
4-(ethanesulfonyl)-1H-pyrazole (4-ESP) is an organic compound belonging to the pyrazole family. It is a white solid with a molecular weight of 169.21 g/mol and a melting point of 108-110°C. It is a versatile building block in organic synthesis and is used in a variety of scientific research applications.
Scientific Research Applications
4-(ethanesulfonyl)-1H-pyrazole is widely used in scientific research as a reagent, catalyst, and inhibitor. It has been used in a variety of applications, including the synthesis of organic compounds, the study of enzyme kinetics, and the investigation of biochemical pathways. Additionally, this compound has been used to study the structure and function of proteins and other biomolecules.
Mechanism of Action
4-(ethanesulfonyl)-1H-pyrazole acts as a reversible inhibitor of enzymes. It binds covalently to the active site of the enzyme and blocks the binding of the enzyme’s substrate. This prevents the enzyme from catalyzing the reaction and thus inhibits its activity.
Biochemical and Physiological Effects
This compound has been shown to inhibit the activity of several enzymes, including carbonic anhydrase, cyclooxygenase, and phospholipase A2. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer activities.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(ethanesulfonyl)-1H-pyrazole in lab experiments is its relatively low cost and easy synthesis. Additionally, this compound is highly soluble in a variety of solvents, making it easy to work with. The main limitation of this compound is its low solubility in water, which can make it difficult to use in aqueous solutions.
Future Directions
The future of 4-(ethanesulfonyl)-1H-pyrazole in scientific research is promising. Potential future directions include the development of new synthesis methods, the use of this compound as a drug delivery vehicle, and the exploration of its potential therapeutic applications. Additionally, further research is needed to better understand the mechanism of action and the biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of 4-(ethanesulfonyl)-1H-pyrazole is relatively straightforward and can be achieved by reacting 4-hydroxy-1H-pyrazole with ethanesulfonyl chloride in the presence of a base such as pyridine. The reaction is typically conducted in an aqueous solution and yields a white solid product.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(ethanesulfonyl)-1H-pyrazole involves the reaction of ethanesulfonyl hydrazine with ethyl acetoacetate, followed by cyclization of the resulting intermediate.", "Starting Materials": [ "Ethanesulfonyl hydrazine", "Ethyl acetoacetate", "Sodium ethoxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve ethanesulfonyl hydrazine (1.0 eq) in ethanol and add sodium ethoxide (1.1 eq) to the solution.", "Step 2: Add ethyl acetoacetate (1.0 eq) to the reaction mixture and stir for 2-3 hours at room temperature.", "Step 3: Quench the reaction by adding water and extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 5: Purify the crude product by column chromatography using a suitable solvent system to obtain 4-(ethanesulfonyl)-1H-pyrazole as a white solid." ] } | |
CAS RN |
1707400-15-4 |
Molecular Formula |
C5H8N2O2S |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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